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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B1493468

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cy5 Acid (mono SO3), a fluorescent dye
critical for a wide range of bioanalytical and biomedical research applications. Below, you will
find detailed information on its chemical structure, physicochemical properties, and
experimental protocols for its use in labeling biomolecules.

Core Concepts: Chemical Structure and
Physicochemical Properties

Cy5 Acid (mono SO3), identified by the CAS number 644979-16-8, is a member of the cyanine
dye family, renowned for their high molar extinction coefficients and strong fluorescence in the
far-red region of the electromagnetic spectrum.[1] The "mono SO3" designation signifies the
presence of a single sulfonic acid group, which enhances the dye's water solubility, a crucial
feature for its application in aqueous biological buffers.[1]

The IUPAC name for this compound is 4-(2-((1E,3E,5E)-5-(1-(5-Carboxypentyl)-3,3-
dimethylindolin-2-ylidene)penta-1,3-dien-1-yl)-3,3-dimethyl-3H-indol-1-ium-1-yl)butane-1-
sulfonate.[2]

Chemical Structure:

Caption: Chemical structure of Cy5 Acid (mono SO3).
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Quantitative Data Summary

The key physicochemical properties of Cy5 Acid (mono SO3) and related Cy5 derivatives are
summarized in the tables below for easy comparison.

Table 1: Properties of Cy5 Acid (mono SO3)

Property Value Reference(s)
CAS Number 644979-16-8 [21[3]
Molecular Formula Cs35H4aN20sS [2]
Molecular Weight 604.8 g/mol [2]
Table 2. Comparative Properties of Cy5 Derivatives
o Molecular Excitatio o
Derivativ Molecular ) Emission Key Referenc
Weight ( n Max
e Formula Max (hm) Feature e(s)
g/mol) (nm)
Cy5 Acid
Cs2H39CIN Low water
(non- 519.1 646 662 ) [4]
202 solubility
sulfonated)
diSulfo-
Cy5 Cs2H37N2N High water
, 664.8 646 662 ) [5]
carboxylic a0sS2 solubility
acid
Cy5 SE Amine-
C39H47Ns0 )
(mono s 701.87 ~650 ~670 reactive [1]6]
7
S03) NHS ester

Experimental Protocols

The carboxylic acid group on Cy5 Acid (mono SO3) can be activated to an N-
hydroxysuccinimide (NHS) ester for covalent labeling of primary amines on proteins and other
biomolecules. Below is a general protocol for protein labeling.
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Protein Labeling with Cy5

This protocol outlines the steps for labeling a protein with an amine-reactive form of Cy5, such
as Cy5 NHS ester, which can be synthesized from Cy5 acid.

1. Materials and Reagents:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

Cy5 NHS ester

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25)

Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3

2. Experimental Workflow:

Caption: Experimental workflow for protein labeling with Cy5.

3. Detailed Methodology:

e Protein Preparation:

o Dissolve the protein of interest in an amine-free buffer (e.g., 1x PBS).

o Adjust the pH of the protein solution to 8.3 using the reaction buffer (0.1 M sodium
bicarbonate). The optimal protein concentration is typically 1-10 mg/mL.

e Dye Preparation:

o Shortly before use, dissolve the Cy5 NHS ester in a small amount of anhydrous DMF or
DMSO to create a stock solution (e.g., 10 mg/mL).

e Labeling Reaction:

o Add the Cy5 NHS ester stock solution to the protein solution. A molar ratio of 10:1
(dye:protein) is a common starting point, but this may need to be optimized for your
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specific protein.

o Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring,
protected from light.

e Purification:

o Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g.,
PBS, pH 7.4).

o The first colored fraction to elute will be the Cy5-labeled protein.
e Characterization:

o Determine the protein concentration and the degree of labeling by measuring the
absorbance of the purified conjugate at 280 nm (for the protein) and the absorbance
maximum of Cy5 (~650 nm).

o The degree of labeling can be calculated using the Beer-Lambert law with the molar
extinction coefficients of the protein and the dye.

Applications in Research and Drug Development

Cy5 and its derivatives are indispensable tools in various research fields due to their favorable
spectral properties.

e Fluorescence Microscopy: The far-red emission of Cy5 minimizes autofluorescence from
biological samples, leading to a high signal-to-noise ratio in imaging applications.[1]

o Flow Cytometry: Cy5-conjugated antibodies are widely used for identifying and sorting cell
populations based on the expression of specific surface markers.

« In Vivo Imaging: The long-wavelength emission of Cy5 allows for deeper tissue penetration,
making it suitable for non-invasive imaging in small animal models.

e Genomics and Proteomics: Cy5 is used to label nucleic acids and proteins for microarray
analysis, quantitative PCR, and electrophoretic mobility shift assays (EMSAS).[1]
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e FRET Studies: Cy5 often serves as an acceptor in Forster Resonance Energy Transfer
(FRET) experiments to study molecular interactions and conformational changes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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